Cas no 2228702-24-5 (O-(3,3-dimethylpentan-2-yl)hydroxylamine)

• Product Name: O-(3,3-dimethylpentan-2-yl)hydroxylamine
• CAS No: 2228702-24-5
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6458352
• PubChem ID: 165965288
• Update Time: 2025-07-02

O-(3,3-dimethylpentan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,3-dimethylpentan-2-yl)hydroxylamine
• 2228702-24-5
• EN300-1753251

• Inchi： 1S/C7H17NO/c1-5-7(3,4)6(2)9-8/h6H,5,8H2,1-4H3
• InChI Key： CXZUTBRBFDQMBC-UHFFFAOYSA-N
• SMILES： O(C(C)C(C)(C)CC)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3,3-dimethylpentan-2-yl)hydroxylamine

Professional Introduction to Compound with CAS No. 2228702-24-5 and Product Name: O-(3,3-dimethylpentan-2-yl)hydroxylamine

O-(3,3-dimethylpentan-2-yl)hydroxylamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228702-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various scientific applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of O-(3,3-dimethylpentan-2-yl)hydroxylamine consists of a hydroxylamine functional group attached to a branched alkyl chain derived from 3,3-dimethylpentan-2-ol. This configuration imparts distinct physicochemical properties to the compound, including solubility characteristics and reactivity profiles that are highly relevant for medicinal chemistry applications. The presence of the hydroxylamine moiety suggests potential utility in the synthesis of pharmacophores targeting various biological pathways.

In recent years, there has been growing interest in hydroxylamine derivatives due to their role as intermediates in the synthesis of bioactive molecules. Specifically, compounds containing the hydroxylamine group have been explored for their potential in modulating enzyme activity and interacting with biological targets. The branched alkyl side chain in O-(3,3-dimethylpentan-2-yl)hydroxylamine may enhance its binding affinity to specific proteins or enzymes, making it a promising scaffold for drug discovery efforts.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in developing novel therapeutics. O-(3,3-dimethylpentan-2-yl)hydroxylamine represents an example of how modifications to the alkyl chain can influence the pharmacological properties of a compound. Studies have demonstrated that subtle changes in the substituent groups can significantly alter bioavailability, metabolic stability, and target specificity. This underscores the need for comprehensive structural optimization strategies in pharmaceutical research.

One notable application of O-(3,3-dimethylpentan-2-yl)hydroxylamine is in the development of biochemical probes for investigating enzyme mechanisms. Hydroxylamine derivatives are known to serve as substrates or inhibitors for various enzymatic reactions, providing insights into metabolic pathways and disease-related biochemistry. The unique structural features of this compound make it particularly useful for studying enzymes involved in oxidative stress responses and redox signaling pathways.

The synthesis of O-(3,3-dimethylpentan-2-yl)hydroxylamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic approaches are critical for producing enantiomerically pure forms of the compound, which are often essential for biological studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between O-(3,3-dimethylpentan-2-yl)hydroxylamine and biological targets. Computer simulations have revealed key binding pockets and hydrogen bonding interactions that contribute to its pharmacological activity. These insights have guided experimental efforts toward optimizing lead compounds for therapeutic development.

The safety profile of O-(3,3-dimethylpentan-2-yl)hydroxylamine is another critical consideration in its application within pharmaceutical research. While hydroxylamine derivatives can exhibit reactivity that necessitates careful handling, proper protocols ensure safe laboratory practices. Researchers adhere to established guidelines to minimize exposure risks during synthesis and characterization procedures.

In conclusion,O-(3,3-dimethylpentan-2-yl)hydroxylamine (CAS No. 2228702-24-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and biochemical research. As scientific understanding evolves, further exploration of this compound and its derivatives will continue to contribute to innovative therapeutic solutions.